
An In-depth Technical Guide to 2-cyano-N-(2-
hydroxyethyl)acetamide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
2-cyano-N-(2-

hydroxyethyl)acetamide

Cat. No.: B1276933 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and reactivity of 2-cyano-N-(2-hydroxyethyl)acetamide. The information is intended to

support research and development activities in the chemical and pharmaceutical sciences.

Chemical and Physical Properties
2-cyano-N-(2-hydroxyethyl)acetamide is a functionalized organic molecule containing nitrile,

amide, and hydroxyl groups. These features make it a versatile building block in organic

synthesis.[1] While specific, experimentally determined physical properties for this compound

are not readily available in the literature, data for the closely related compound 2-

cyanoacetamide (CAS 107-91-5) can provide some context. It is important to note that the

addition of the N-(2-hydroxyethyl) group will influence these properties.

Table 1: Physicochemical Properties of 2-cyano-N-(2-hydroxyethyl)acetamide and the

Related 2-cyanoacetamide
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Property
2-cyano-N-(2-
hydroxyethyl)acetamide

2-cyanoacetamide (for
comparison)

CAS Number 15029-40-0[2] 107-91-5[3]

Molecular Formula C5H8N2O2[2] C3H4N2O[3]

Molecular Weight 128.13 g/mol [2][4] 84.08 g/mol [3]

IUPAC Name
2-cyano-N-(2-

hydroxyethyl)acetamide[2]
2-cyanoacetamide[3]

SMILES O=C(NCCO)CC#N C(C#N)C(=O)N[3]

Melting Point Data not available 119-121 °C[5]

Boiling Point Data not available 154.34°C (estimate)[5]

Solubility Data not available
Soluble in cold water (1g in

6.5ml)[5]

Spectroscopic Data
Spectroscopic data is essential for the identification and characterization of 2-cyano-N-(2-
hydroxyethyl)acetamide. Publicly available spectral data indicates the following:[4]

¹H NMR: Proton nuclear magnetic resonance spectroscopy can confirm the presence of the

ethyl bridge, the methylene group adjacent to the nitrile, and the protons on the amide and

hydroxyl groups.

¹³C NMR: Carbon-13 NMR spectroscopy provides information on the carbon skeleton of the

molecule, including the distinct signals for the carbonyl, nitrile, and the two carbons of the

hydroxyethyl group.

FTIR: Fourier-transform infrared spectroscopy is useful for identifying the characteristic

vibrational frequencies of the functional groups, such as the C≡N stretch of the nitrile, the

C=O stretch of the amide, and the O-H stretch of the hydroxyl group.

Raman Spectroscopy: Raman spectra can provide complementary vibrational information to

FTIR.
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Mass Spectrometry: Mass spectrometry determines the molecular weight and can reveal

fragmentation patterns useful for structural elucidation.

Experimental Protocols
The synthesis of 2-cyano-N-(2-hydroxyethyl)acetamide is primarily achieved through the

reaction of an activated cyanoacetic acid derivative with 2-aminoethanol (ethanolamine).[1]

Below are generalized experimental protocols based on common synthetic routes described in

the literature.

Synthesis from Ethyl Cyanoacetate
This is a common and straightforward method for the preparation of 2-cyano-N-(2-
hydroxyethyl)acetamide.[1]

Reaction:

NCCH₂COCl + HOCH₂CH₂NH₂ + (C₂H₅)₃N → NCCH₂CONHCH₂CH₂OH + (C₂H₅)₃N·HCl

Caption: Reactivity of 2-cyano-N-(2-hydroxyethyl)acetamide leading to heterocycles.

Biological Activity and Signaling Pathways
Currently, there is a lack of specific information in the published scientific literature regarding

the biological activity and involvement of 2-cyano-N-(2-hydroxyethyl)acetamide in cellular

signaling pathways. While the broader class of cyanoacetamide derivatives has been

investigated for various biological activities, including potential therapeutic applications,

dedicated studies on this particular molecule are not readily available.

[1]Future research may explore the potential for this compound or its derivatives to interact with

biological targets, but at present, no established signaling pathways can be described or

visualized.

Conclusion
2-cyano-N-(2-hydroxyethyl)acetamide is a readily accessible and highly functionalized

molecule with significant potential as a building block in synthetic organic chemistry, particularly

for the construction of diverse heterocyclic systems. While its fundamental chemical identity is
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well-established, a comprehensive public dataset of its physical and biological properties is still

lacking. The experimental protocols provided in this guide offer a starting point for its synthesis

and further investigation into its chemical and potential biological characteristics. Further

research is warranted to fully elucidate the properties and potential applications of this versatile

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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